Cas no 1094346-39-0 (3,5-Dimethylimidazole-4-carbohydrazide)

• Product Name: 3,5-Dimethylimidazole-4-carbohydrazide
• CAS No: 1094346-39-0
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 2359574
• Update Time: 2025-10-05

3,5-Dimethylimidazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1H-imidazole-5-carbohydrazide
• 3,5-Dimethylimidazole-4-carbohydrazide

• Inchi： 1S/C6H10N4O/c1-4-5(6(11)9-7)10(2)3-8-4/h3H,7H2,1-2H3,(H,9,11)
• InChI Key： UCFMFVJRDZPEHH-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N=CN1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3,5-Dimethylimidazole-4-carbohydrazide

3,5-Dimethylimidazole-4-carbohydrazide: An Emerging Compound in Pharmaceutical Research

3,5-Dimethylimidazole-4-carbohydrazide (CAS No. 1094346-39-0) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The addition of methyl groups and a hydrazide moiety to the imidazole ring imparts specific characteristics that make 3,5-Dimethylimidazole-4-carbohydrazide an intriguing candidate for further investigation.

The chemical structure of 3,5-Dimethylimidazole-4-carbohydrazide consists of an imidazole ring with two methyl groups at the 3 and 5 positions, and a hydrazide group attached to the 4-position carbon atom. This configuration provides a platform for various chemical modifications and interactions, making it a valuable scaffold for drug discovery and development. Recent studies have explored the potential of this compound in several therapeutic areas, including cancer treatment, neurodegenerative diseases, and infectious diseases.

In the realm of cancer research, 3,5-Dimethylimidazole-4-carbohydrazide has shown promising results as a potential anticancer agent. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, 3,5-Dimethylimidazole-4-carbohydrazide was found to downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cell survival and resistance to apoptosis.

Beyond its anticancer properties, 3,5-Dimethylimidazole-4-carbohydrazide has also been investigated for its potential neuroprotective effects. A study conducted by researchers at the University of California in 2022 reported that this compound can protect neurons from oxidative stress-induced damage. The study used both in vitro and in vivo models to demonstrate that 3,5-Dimethylimidazole-4-carbohydrazide can reduce the levels of reactive oxygen species (ROS) and prevent neuronal cell death. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Infectious diseases represent another area where 3,5-Dimethylimidazole-4-carbohydrazide has shown promise. A recent study published in Antimicrobial Agents and Chemotherapy in 2023 evaluated the antimicrobial activity of this compound against a range of bacterial pathogens. The results indicated that 3,5-Dimethylimidazole-4-carbohydrazide exhibits broad-spectrum antibacterial activity, particularly against multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of 3,5-Dimethylimidazole-4-carbohydrazide have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed orally and has good bioavailability. Additionally, it shows low toxicity in animal models at therapeutic doses, which is a crucial factor for its potential clinical application.

In conclusion, 3,5-Dimethylimidazole-4-carbohydrazide (CAS No. 1094346-39-0) is an emerging compound with a wide range of potential therapeutic applications. Its unique chemical structure provides a solid foundation for further research and development in areas such as cancer treatment, neuroprotection, and antimicrobial therapy. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.